Cas no 956087-47-1 (N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide)
N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(1,3-benzodioxol-5-yloxy)ethyl]acetamide
- N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]acetamide
- N-(2-(Benzo[d][1,3]dioxol-5-yloxy)ethyl)acetamide
- N-(2-(2H-benzo[3,4-d]1,3-dioxolen-5-yloxy)ethyl)acetamide
- SBB072911
- ST076832
- acetamide, N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-
- Z426233218
- N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide
-
- MDL: MFCD10039609
- Inchi: 1S/C11H13NO4/c1-8(13)12-4-5-14-9-2-3-10-11(6-9)16-7-15-10/h2-3,6H,4-5,7H2,1H3,(H,12,13)
- InChI Key: CQEBRRJHSYOHRX-UHFFFAOYSA-N
- SMILES: O(CCNC(C)=O)C1C=CC2=C(C=1)OCO2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 246
- XLogP3: 0.9
- Topological Polar Surface Area: 56.8
N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415806-500 mg |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB415806-1 g |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB415806-5 g |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB415806-10 g |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 10g |
€1074.00 | 2023-04-24 | ||
| TRC | N289840-250mg |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N289840-500mg |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N289840-1000mg |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide |
956087-47-1 | 1g |
$ 480.00 | 2022-06-03 | ||
| abcr | AB415806-500mg |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide; . |
956087-47-1 | 500mg |
€205.00 | 2025-02-14 | ||
| abcr | AB415806-1g |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide; . |
956087-47-1 | 1g |
€237.00 | 2025-02-14 | ||
| abcr | AB415806-5g |
N-[2-(1,3-Benzodioxol-5-yloxy)ethyl]acetamide; . |
956087-47-1 | 5g |
€637.00 | 2025-02-14 |
N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide
Introduction to N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide (CAS No. 956087-47-1)
N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide, a compound with the chemical identifier CAS No. 956087-47-1, is a molecule of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered attention due to their potential biological activities and structural features. The presence of the 1,3-benzodioxol-5-yloxy moiety in its structure suggests a possible role in modulating various biological pathways, making it a subject of extensive research in medicinal chemistry.
The structural framework of N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide incorporates an amide functional group, which is commonly found in many bioactive molecules. This particular arrangement of atoms and functional groups may contribute to its interaction with biological targets, thereby influencing its pharmacological properties. The compound's design aims to explore new therapeutic avenues by leveraging the known bioactivity of benzodioxole derivatives.
In recent years, there has been a growing interest in molecules that incorporate heterocyclic structures, such as the benzodioxole ring system. These structures are known for their ability to engage with a variety of biological receptors and enzymes, making them valuable scaffolds for drug discovery. The 1,3-benzodioxol-5-yloxy moiety, in particular, has been studied for its potential role in central nervous system (CNS) pharmacology, where it may influence neurotransmitter systems and receptor binding.
The amide group in N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide not only contributes to the molecule's solubility and stability but also serves as a site for potential modifications that could enhance its pharmacological profile. Amides are well-known for their ability to form hydrogen bonds, which can be crucial for binding affinity and specificity to biological targets. This feature makes N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide a promising candidate for further investigation.
Current research in the field of medicinal chemistry is focused on developing novel compounds that can address unmet medical needs. N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide represents an effort to contribute to this endeavor by exploring the potential of benzodioxole derivatives in therapeutic applications. The compound's unique structural features suggest that it may exhibit properties that are distinct from those of previously studied analogs.
One of the key areas of investigation has been the potential use of N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide in the treatment of neurological disorders. The benzodioxole scaffold is known to interact with certain neurotransmitter receptors, which could make it useful in modulating conditions such as anxiety and depression. Furthermore, the amide group may provide additional interactions with these receptors or other biological targets, enhancing the compound's therapeutic potential.
Another area of interest is the exploration of N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide as an anti-inflammatory agent. Inflammation is a common underlying mechanism in many diseases, and compounds that can modulate inflammatory pathways are highly sought after. The structural features of this molecule suggest that it may be able to interact with inflammatory mediators or signaling pathways, potentially leading to novel therapeutic interventions.
The synthesis and characterization of N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide have been subjects of detailed study. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent pharmacological testing. The compound has been characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.
In vitro studies have begun to reveal the potential biological activity of N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide. Initial experiments have shown promising results in terms of interaction with specific biological targets relevant to neurological and inflammatory diseases. These findings warrant further investigation into its pharmacological properties and potential therapeutic applications.
The development of new drug candidates is a complex process that involves multiple stages of testing and validation. N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide is currently undergoing preclinical studies to evaluate its safety profile and efficacy. These studies are essential for determining whether the compound can progress to clinical trials and ultimately become a viable therapeutic option for patients.
The importance of compounds like N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide cannot be overstated in the context of modern medicine. As drug resistance becomes an increasingly significant challenge, there is a need for innovative approaches to address various diseases. The exploration of novel molecular structures such as this one represents a crucial step towards discovering new treatments that can improve patient outcomes.
In conclusion, N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide (CAS No. 956087-47-1) is a compound with intriguing structural features and potential biological activities. Its incorporation into ongoing research efforts highlights the importance of exploring new chemical entities for therapeutic purposes. As investigations continue into its pharmacological properties and potential applications, this molecule may contribute significantly to advancements in medicine.
956087-47-1 (N-2-(1,3-Benzodioxol-5-yloxy)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)